Cas no 92037-77-9 (2,3,6,7-Tetramethyloct-4-yne-3,6-diol)
92037-77-9 structure
Product Name:2,3,6,7-Tetramethyloct-4-yne-3,6-diol
CAS No:92037-77-9
MF:C12H22O2
MW:198.301884174347
CID:997751
PubChem ID:225152
Update Time:2025-04-20
2,3,6,7-Tetramethyloct-4-yne-3,6-diol Chemical and Physical Properties
Names and Identifiers
-
- 2,3,6,7-tetramethyloct-4-yne-3,6-diol
- NSC-14261
- 92037-77-9
- SCHEMBL394228
- NSC14261
- DTXSID60279831
- CTTGTRXRTUKVEB-UHFFFAOYSA-N
- 2,3,6,7-Tetramethyloct-4-yne-3,6-diol
-
- Inchi: 1S/C12H22O2/c1-9(2)11(5,13)7-8-12(6,14)10(3)4/h9-10,13-14H,1-6H3
- InChI Key: CTTGTRXRTUKVEB-UHFFFAOYSA-N
- SMILES: OC(C#CC(C)(C(C)C)O)(C)C(C)C
Computed Properties
- Exact Mass: 198.162
- Monoisotopic Mass: 198.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 0.963
- Boiling Point: 237.9°C at 760 mmHg
- Flash Point: 94.4°C
- Refractive Index: 1.481
- PSA: 40.46000
- LogP: 1.80380
2,3,6,7-Tetramethyloct-4-yne-3,6-diol Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
92037-77-9 (2,3,6,7-Tetramethyloct-4-yne-3,6-diol) Related Products
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